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A detailed analysis of laidlomycin phenylcarbamate in comparison to established polyether

ionophores for the control of coccidiosis reveals a significant gap in publicly available research.

While laidlomycin and its derivatives are recognized as polyether ionophore anticoccidials,

specific efficacy data for the phenylcarbamate ester in poultry is not available in the current

scientific literature. This guide, therefore, provides a comprehensive comparison based on

available data for laidlomycin propionate and other widely used polyether ionophores—

salinomycin, monensin, lasalocid, and maduramicin—to offer a valuable resource for

researchers, scientists, and drug development professionals.

Coccidiosis, a parasitic disease caused by protozoa of the genus Eimeria, poses a significant

economic threat to the global poultry industry by impairing nutrient absorption, reducing weight

gain, and increasing mortality.[1] Polyether ionophore antibiotics have been a cornerstone of

coccidiosis control for decades.[2][3] These compounds, produced by fermentation of

Streptomyces spp. or Actinomadura spp., disrupt the ion gradients across the parasite's cell

membrane, leading to its death.[4][5][6]

Mechanism of Action of Polyether Ionophores
Polyether ionophores are lipid-soluble molecules that can form complexes with mono- and

divalent cations. They insert themselves into the cell membrane of the Eimeria parasite during

its extracellular stages (sporozoites and merozoites) and transport these ions across the

membrane.[3][6] This influx of ions, particularly sodium, disrupts the parasite's intracellular ionic
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balance, leading to increased osmotic pressure, cell swelling, and ultimately, lysis.[7] This

mode of action effectively prevents the parasite from invading the intestinal cells of the host.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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